Cas no 405090-68-8 (3-(3-fluorophenoxy)methylpiperidine)

• Product Name: 3-(3-fluorophenoxy)methylpiperidine
• CAS No: 405090-68-8
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• MDL: MFCD06247687
• CID: 872246
• PubChem ID: 329776451
• Update Time: 2025-11-02

3-(3-fluorophenoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-((3-Fluorophenoxy)methyl)piperidine
• 3-[(3-FLUOROPHENOXY)METHYL]PIPERIDINE
• 3-[(3-Fluorophenoxy)methyl]piperidinehydrochloride
• 3-(3-fluorophenoxymethyl)piperidine
• AG-F-43664
• Ambcb4004497
• CTK4I3232
• MolPort-003-178-889
• STL374033
• BS-37757
• AKOS000175621
• 3-[(3-Fluorophenoxy)methyl]piperidine, AldrichCPR
• MFCD06247687
• 405090-68-8
• SCHEMBL13107011
• DTXSID30640776
• AKOS016344407
• CS-0323253
• 3-(3-fluorophenoxy)methylpiperidine

• MDL： MFCD06247687
• Inchi： 1S/C12H16FNO/c13-11-4-1-5-12(7-11)15-9-10-3-2-6-14-8-10/h1,4-5,7,10,14H,2-3,6,8-9H2
• InChI Key： DFSSBGQXURBSLS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC1CNCCC1

Computed Properties

• Exact Mass: 209.12200
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.53290

3-(3-fluorophenoxy)methylpiperidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-fluorophenoxy)methylpiperidine

Comprehensive Guide to 3-(3-fluorophenoxy)methylpiperidine (CAS No. 405090-68-8): Properties, Applications, and Market Insights

3-(3-fluorophenoxy)methylpiperidine (CAS No. 405090-68-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its fluorophenoxy substituent, exhibits unique physicochemical properties that make it valuable for various applications. With the growing demand for fluorinated compounds in drug discovery, this molecule is increasingly studied for its potential in central nervous system (CNS) drug development and other therapeutic areas.

The molecular structure of 3-(3-fluorophenoxy)methylpiperidine combines a piperidine ring with a 3-fluorophenoxy group, creating a versatile scaffold for medicinal chemistry. Researchers are particularly interested in its potential as a bioisostere for existing drug molecules, given the well-documented effects of fluorine substitution on pharmacokinetic properties. Recent studies suggest that fluorinated compounds like 405090-68-8 may offer improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts.

In pharmaceutical applications, 3-(3-fluorophenoxy)methylpiperidine serves as a crucial intermediate in the synthesis of various neuroactive compounds. Its structural features make it particularly suitable for developing serotonin receptor modulators and other CNS-targeting drugs. The presence of both fluorine and piperidine moieties contributes to its potential in creating molecules with enhanced blood-brain barrier penetration, a critical factor in neurological drug design.

The synthesis of CAS 405090-68-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing focus on sustainable synthesis. Recent advancements in catalytic fluorination methods have made the production of such fluorinated building blocks more efficient and environmentally friendly.

From a commercial perspective, the market for 3-(3-fluorophenoxy)methylpiperidine has shown steady growth, driven by increasing R&D activities in neurological disorders and psychiatric medications. Pharmaceutical companies are actively seeking novel fluorine-containing scaffolds to expand their drug pipelines, creating significant demand for this and related compounds. The compound's patent landscape reveals numerous applications in drug development, particularly in areas addressing neurodegenerative diseases and mood disorders.

Quality control for 405090-68-8 involves rigorous analytical testing, including HPLC purity analysis, mass spectrometry confirmation, and NMR characterization. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical applications. Storage recommendations typically suggest keeping the material in a cool, dry environment, protected from light to maintain stability over extended periods.

Recent scientific literature highlights several innovative applications of 3-(3-fluorophenoxy)methylpiperidine derivatives. Some studies focus on its potential in developing selective receptor ligands, while others explore its utility in creating positron emission tomography (PET) tracers for neurological imaging. The compound's versatility continues to inspire new research directions in medicinal chemistry and drug discovery.

For researchers working with CAS 405090-68-8, proper handling procedures should always be followed, including the use of appropriate personal protective equipment (PPE). While not classified as hazardous under standard conditions, good laboratory practices recommend working in a well-ventilated area when handling any chemical substance. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling procedures for this compound.

The future outlook for 3-(3-fluorophenoxy)methylpiperidine appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to prioritize fluorine-containing compounds and piperidine derivatives, this molecule is likely to maintain its importance as a valuable chemical building block. Its applications may expand beyond current uses as new synthetic methodologies and biological targets emerge in drug discovery programs.

In conclusion, 3-(3-fluorophenoxy)methylpiperidine (CAS No. 405090-68-8) represents an important compound in modern pharmaceutical research. Its unique structural features, combined with the beneficial properties imparted by fluorine substitution, make it a versatile intermediate for drug development. As research into neurological therapeutics and fluorinated pharmaceuticals advances, this compound is poised to play an increasingly significant role in the development of novel medications addressing critical unmet medical needs.